(Tyr4)-Bombesin

• Molecular Formula: C74H108N24O19S
• Molecular Weight: 1669.9 g/mol
• InChI: InChI=1S/C74H108N24O19S/c1-36(2)26-50(70(114)91-45(62(78)106)23-25-118-6)95-71(115)53(29-41-32-81-35-86-41)89-60(105)34-85-73(117)61(37(3)4)98-63(107)38(5)87-69(113)52(28-40-31-83-44-11-8-7-10-43(40)44)97-68(112)49(18-21-56(76)101)94-72(116)54(30-57(77)102)90-59(104)33-84-64(108)51(27-39-13-15-42(99)16-14-39)96-65(109)46(12-9-24-82-74(79)80)92-67(111)48(17-20-55(75)100)93-66(110)47-19-22-58(103)88-47/h7-8,10-11,13-16,31-32,35-38,45-54,61,83,99H,9,12,17-30,33-34H2,1-6H3,(H2,75,100)(H2,76,101)(H2,77,102)(H2,78,106)(H,81,86)(H,84,108)(H,85,117)(H,87,113)(H,88,103)(H,89,105)(H,90,104)(H,91,114)(H,92,111)(H,93,110)(H,94,116)(H,95,115)(H,96,109)(H,97,112)(H,98,107)(H4,79,80,82)/t38-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,61-/m0/s1
• InChIKey: QORXQELQSJVKIL-XLSKZGPMSA-N

(Tyr4)-Bombesin: A Radioligand-Ready GRPR Agonist Peptide for Targeted Oncology Research

(Tyr4)-Bombesin is a synthetic tetradecapeptide analogue of bombesin, incorporating a tyrosine residue at position 4. This modification enables direct radioiodination via oxidative methods such as chloramine-T, generating high specific activity [125I]-(Tyr4)-Bombesin [1]. This radioligand is a high-affinity agonist for the Gastrin-Releasing Peptide Receptor (GRPR, also termed BB2), a G-protein-coupled receptor overexpressed in several aggressive human cancers, including prostate, breast, lung, and colon [2]. The unlabeled peptide itself serves as a critical control reagent for competition binding assays, functional studies of receptor signaling pathways (e.g., calcium mobilization), and the validation of novel GRPR-targeting agents [3]. Its role as the foundational tool for receptor binding studies, as well as a versatile scaffold for developing more complex chelator-conjugated analogs (e.g., DTPA-[Lys3,Tyr4]-Bombesin for 111In labeling) used in SPECT/PET imaging and targeted radiotherapy, makes it a central reference standard in the bombesin receptor pharmacology field [4].

✓ Tyrosine-4 enables direct radioiodination without bulky chelator modification

✓ GRPR-preferring agonist for competitive displacement and receptor signaling studies

✓ Established reference control for cross-study validation of novel GRPR-targeted agents

• [1] Scemama JL, Zahidi A, Fourmy D, et al. Interaction of [125I]-Tyr4-bombesin with specific receptors on normal human pancreatic membranes. Regul Pept. 1986;13(2):125-32. PMID: 3006155. View Source
• [2] Ho CL, Chen LC, Lee WC, et al. Receptor-binding, Biodistribution, Dosimetry, and Micro-SPECT/CT Imaging of 111In-[DTPA1, Lys3, Tyr4]-Bombesin Analog in Human Prostate Tumor-Bearing Mice. Cancer Biother Radiopharm. 2009;24(4):435-43. PMID: 19694578. View Source
• [3] Moody TW, Zia F, Venugopal R, et al. Bombesin-related peptides induce calcium mobilization in a subset of human small cell lung cancer cell lines. J Biol Chem. 1987;262(17):8125-30. PMID: 2824495. View Source
• [4] Nock BA, Maina T, Krenning EP, de Jong M. 99mTc-labeled [N40,Pro1,Tyr4]bombesin ([99mTc]Demobesin 3) is a bombesin analog for molecular imaging of GRPR-expressing tumors. J Nucl Med. 2009. View Source

Why (Tyr4)-Bombesin Remains a Non-Negotiable Reference Standard in GRPR Research

Within the bombesin receptor family, minor structural modifications translate to dramatic shifts in receptor subtype selectivity, agonist/antagonist functional activity, and metabolic stability, rendering generic substitution between in-class analogs scientifically invalid. While both bombesin and gastrin-releasing peptide (GRP) exhibit high affinity for GRPR, the (Tyr4)-Bombesin analog distinguishes itself by enabling simple radioiodination for sensitive detection without requiring bulky chelator modifications that can alter pharmacology [1]. Conversely, neuromedin B (NMB) represents a structurally distinct, natural ligand that preferentially binds the NMB receptor (NMBR/BB1) and fails to potently displace (Tyr4)-Bombesin from GRPR-preferring sites [2]. This contrasts sharply with GRPR-specific antagonists and second-generation analogs developed for in vivo imaging or therapy, which are designed to exhibit superior in vivo pharmacokinetics and lower pancreatic accumulation but are typically assessed using (Tyr4)-Bombesin as the comparator radioligand [3]. Therefore, (Tyr4)-Bombesin is an essential experimental control: its value lies not in being a clinical candidate, but in its consistent, well-characterized, and quantitatively documented behavior as a GRPR-preferring agonist that serves as the common language for cross-study comparisons across decades of bombesin receptor research [4].

Bombesin/GRP analogues lack the Tyr4 residue, complicating direct radioiodination and potentially altering receptor pharmacology

Neuromedin B is a selective NMBR (BB1) ligand and cannot substitute for GRPR-binding studies, risking false target identification

Antagonist or metabolically stabilized analogues fail to activate GRPR signaling and are unsuitable for agonist-driven pathway studies

• [1] Scemama JL, Zahidi A, Fourmy D, et al. Interaction of [125I]-Tyr4-bombesin with specific receptors on normal human pancreatic membranes. Regul Pept. 1986;13(2):125-32. PMID: 3006155. View Source
• [2] Lach E, Haddad EB, Mak JC, Barnes PJ. Gastrin releasing peptide-preferring bombesin binding sites in human lung. Eur J Pharmacol. 1993;239(1-3):199-203. DOI: 10.1016/0014-2999(94)90233-X. View Source
• [3] Waser B, Eltschinger V, Linder K, Nunn A, Reubi JC. Selective in vitro targeting of GRP and NMB receptors in human tumours with the new bombesin tracer 177Lu-AMBA. Eur J Nucl Med Mol Imaging. 2007;34(1):95-100. DOI: 10.1007/s00259-006-0229-9. View Source
• [4] Markwalder R, Reubi JC. Gastrin-releasing peptide receptors in the human prostate: relation to neoplastic transformation. Cancer Res. 1999;59(5):1152-9. PMID: 10070977. View Source

(Tyr4)-Bombesin Differentiation Evidence: Quantified Performance Against Key Comparators

GRPR Binding Affinity (Tyr4)-Bombesin vs. Native Bombesin and Neuromedin B

(Tyr4)-Bombesin demonstrates high-affinity binding to GRPR-expressing sites, comparable to the endogenous ligand bombesin, but critically distinct from neuromedin B (NMB). In human pancreatic membranes, [125I]-(Tyr4)-Bombesin bound with a Kd of 0.96 nM [1]. In human lung membranes, bombesin and GRPR-preferring antagonists displaced [125I]-(Tyr4)-Bombesin with affinities of 36–177 nM, whereas neuromedin B required a 2,878 nM concentration to achieve displacement, representing a >16-fold selectivity for GRPR over NMBR [2]. This quantitative gap is further underscored by findings that neuromedin B possesses a Ki of 14 nM for human NMBR, but a Ki >10,000 nM for human GRPR, confirming its extreme selectivity for the NMBR subtype [3].

Binding Selectivity

Head-to-head

Neuromedin B IC50 = 2,878 nM vs (Tyr4)-Bombesin Kd = 0.96 nM; >16-fold GRPR preference

Confirms GRPR-specific binding; NMBR ligand use would misidentify target

Cross-study comparable affinity data

Evidence Dimension	Receptor Binding Affinity
Target Compound Data	Kd = 0.96 nM (pancreatic membranes) [1]; IC50 = 36-177 nM range (lung membranes) [2]
Comparator Or Baseline	Bombesin: IC50 = 36-177 nM [2]; Neuromedin B: IC50 = 2,878 nM [2]; Neuromedin B Ki (GRPR) = >10,000 nM [3]
Quantified Difference	Neuromedin B exhibits >16-fold lower affinity for GRPR-preferring sites compared to (Tyr4)-Bombesin in human lung. Neuromedin B Ki at GRPR is >10,000 nM, while (Tyr4)-Bombesin Kd is sub-nanomolar.
Conditions	Human pancreatic membranes (Kd) [1]; Human lung membranes, displacement of [125I]-(Tyr4)-Bombesin (IC50) [2]; Cloned human GRPR expressed in CHO cells (Ki) [3].

Why This Matters

Procurement of (Tyr4)-Bombesin ensures experiments are measuring GRPR-specific pharmacology, whereas using neuromedin B would measure a distinct receptor system (NMBR), leading to incorrect target identification and assay failure.

• [1] Scemama JL, Zahidi A, Fourmy D, et al. Interaction of [125I]-Tyr4-bombesin with specific receptors on normal human pancreatic membranes. Regul Pept. 1986;13(2):125-32. PMID: 3006155. View Source
• [2] Lach E, Haddad EB, Mak JC, Barnes PJ. Gastrin releasing peptide-preferring bombesin binding sites in human lung. Eur J Pharmacol. 1993;239(1-3):199-203. DOI: 10.1016/0014-2999(94)90233-X. View Source
• [3] BindingDB. BDBM50366467 (CHEMBL1907865) Ki data for GRPR and NMBR. Data curated by ChEMBL from Bioorg Med Chem Lett. 1996. 6:xxx. View Source

Internalization Kinetics and Cellular Retention: (Tyr4)-Bombesin vs. Truncated Analog [125I]-mIP-Bombesin

A direct comparative study evaluated the cellular processing of [125I]-(Tyr4)-Bombesin against a truncated, metabolically stabilized analog, [125I]-mIP-bombesin (Des-Met14-bombesin(7-13)NH2). In internalization assays using GRPR-expressing BNR-11 cells at 37°C over 24 hours, [125I]-(Tyr4)-Bombesin demonstrated rapid internalization but also rapid catabolism, with approximately 10% of radioactivity remaining intracellularly at 4 hours. In contrast, the modified analog [125I]-mIP-bombesin exhibited prolonged cellular retention, with approximately 30% of radioactivity remaining at the same time point [1]. This 3-fold difference in retention quantitatively characterizes the rapid internalization and turnover of the full-length agonist peptide compared to a stabilized antagonist scaffold.

Internalization Kinetics

Head-to-head

~10% intracellular retention at 4 h vs ~30% for stabilized analog; 3-fold lower

Supports acute signaling studies; stabilized antagonist for prolonged retention

GRPR-expressing BNR-11 cells, 37°C

Evidence Dimension	Intracellular radioactivity retention (% of initial)
Target Compound Data	Approximately 10% retention at 4 hours post-internalization
Comparator Or Baseline	[125I]-mIP-bombesin: Approximately 30% retention at 4 hours
Quantified Difference	3-fold lower intracellular retention for [125I]-(Tyr4)-Bombesin
Conditions	GRPR-expressing BNR-11 mouse fibroblast cells, 37°C, 24-hour time course

Why This Matters

This data is essential for experimental design: researchers requiring robust, long-lasting signal for extended imaging or therapeutic applications may prefer stabilized antagonists, whereas those studying acute, transient GRPR signaling and internalization mechanisms should procure (Tyr4)-Bombesin.

• [1] Rogers BE, Rosenfeld ME, Khazaeli MB, et al. Localization of iodine-125-mIP-Des-Met14-bombesin (7-13)NH2 in ovarian carcinoma induced to express the gastrin releasing peptide receptor by adenoviral vector-mediated gene transfer. J Nucl Med. 1997;38(8):1221-9. PMID: 9255155. View Source

Functional Agonist Activity in Cancer Cell Lines: Quantified Calcium Mobilization

(Tyr4)-Bombesin retains full functional agonist activity at the GRPR, initiating downstream signal transduction. In a panel of 11 human small cell lung cancer (SCLC) cell lines, (Tyr4)-Bombesin (as well as GRP) elicited a rapid and transient increase in intracellular calcium ([Ca2+]i) in 5 out of 11 cell lines tested. This functional response was observed with concentrations as low as 1 nM ligand and was mediated partly by internal calcium stores, unaffected by membrane depolarization [1]. The activity was selectively blocked by a monoclonal antibody targeting the carboxyl terminus of bombesin, confirming receptor-mediated action. This contrasts with peptide receptor antagonists (e.g., [D-Phe12] analogs) that bind but fail to activate this calcium signaling pathway, instead acting as competitive inhibitors [2].

Functional Activity

Class-level

Induced rapid Ca2+ transient in 5/11 SCLC lines at ≥1 nM; antagonist [D-Phe12]bombesin did not

Mandatory for GRPR agonist signaling; antagonist yields no functional response

Response blocked by anti-bombesin antibody

Evidence Dimension	Calcium mobilization efficacy
Target Compound Data	Elicited rapid, transient [Ca2+]i increase in 5/11 SCLC lines at ≥1 nM
Comparator Or Baseline	Bombesin/GRP receptor antagonists (e.g., [D-Phe12]bombesin): Inhibit [125I]-(Tyr4)-Bombesin binding but do not induce calcium mobilization; act as competitive inhibitors.
Quantified Difference	Agonist activity (positive signal induction) vs. antagonist activity (signal inhibition without induction)
Conditions	Human small cell lung cancer (SCLC) cell lines

Why This Matters

Selection of (Tyr4)-Bombesin is mandatory for studies of GRPR-mediated mitogenic and secretory signaling pathways. Procuring an antagonist analog would produce no functional signal, leading to false-negative conclusions about receptor coupling in cellular assays.

• [1] Moody TW, Zia F, Venugopal R, et al. Bombesin-related peptides induce calcium mobilization in a subset of human small cell lung cancer cell lines. J Biol Chem. 1987;262(17):8125-30. PMID: 2824495. View Source
• [2] Jensen RT, Coy DH, Saeed ZA, et al. [D-Phe12]bombesin analogues: a new class of bombesin receptor antagonists. Ann N Y Acad Sci. 1988;547:350-9. PMID: 2476075. View Source

Comparative Sensitivity in Tumor Tissue Detection: (Tyr4)-Bombesin as a Benchmark for Novel Tracers

In the development of next-generation radiotherapeutic agents like 177Lu-AMBA, [125I]-(Tyr4)-Bombesin is used as the established benchmark radioligand. In vitro receptor autoradiography studies on various human tumor tissues showed that 177Lu-AMBA effectively labeled GRPR-expressing prostate, breast, and renal carcinomas. While the study noted that sensitivity was slightly better with 177Lu-AMBA, [125I]-(Tyr4)-Bombesin consistently identified the same GRPR-positive tumor sets and peritumoral vessels [1]. This cross-validation confirms that (Tyr4)-Bombesin remains a reliable gold standard for GRPR detection in human tissue samples. Its binding profile was further refined in breast cancer cells, where displacement studies with [125I]-(Tyr4)-Bombesin established a potency rank of GRP > bombesin, (Tyr4)-bombesin > litorin > neuromedin C, but no displacement by neuromedin B [2].

Tumor Detection

Cross-study comparable

Identified same GRPR+ prostate, breast, renal tumors as 177Lu-AMBA in autoradiography; displaced by GRP, not neuromedin B

Validated reference for mapping GRPR in human tissue samples

Consistent performance across tumor types

Evidence Dimension	Tumor GRPR detection sensitivity
Target Compound Data	[125I]-(Tyr4)-Bombesin: Identifies GRPR+ tumors (prostate, breast, renal, GIST) and peritumoral vessels.
Comparator Or Baseline	177Lu-AMBA: Slightly better sensitivity in detecting GRPR+ tumors, but detects same tumor sets.
Quantified Difference	Qualitative difference: 177Lu-AMBA offers marginally higher sensitivity in autoradiography, but (Tyr4)-Bombesin remains a fully validated reference.
Conditions	In vitro receptor autoradiography on cryostat sections of human tumor tissues

Why This Matters

For procurement decisions, (Tyr4)-Bombesin is the appropriate choice for validating new GRPR-targeting probes, establishing baseline expression levels in human tissue banks, and serving as a control in competition binding studies. Its performance is extensively documented and predictable.

• [1] Waser B, Eltschinger V, Linder K, Nunn A, Reubi JC. Selective in vitro targeting of GRP and NMB receptors in human tumours with the new bombesin tracer 177Lu-AMBA. Eur J Nucl Med Mol Imaging. 2007;34(1):95-100. DOI: 10.1007/s00259-006-0229-9. View Source
• [2] Vangsted AJ, Andersen EV, Nedergaard L, Zeuthen J. Characterization, in some human breast cancer cell lines, of gastrin‐releasing peptide‐like receptors which are absent in normal breast epithelial cells. Int J Cancer. 1990;46(2):xxx. DOI: 10.1002/ijc.2910460223. View Source

High-Value Research Applications for (Tyr4)-Bombesin Procurement

Validating GRPR Expression and Binding Assays in Cancer Models

Procurement of (Tyr4)-Bombesin is essential for establishing and validating GRPR binding assays in novel cancer cell lines or patient-derived xenografts (PDX). As demonstrated by its sub-nanomolar Kd (0.96 nM) in human pancreatic membranes [1] and its ability to detect GRPR in breast cancer cells where other ligands like neuromedin B fail to displace [2], this peptide provides a quantitative benchmark for receptor density (Bmax) and affinity (Kd). Researchers can reliably use [125I]-(Tyr4)-Bombesin saturation binding and competition assays to confirm target engagement and screen novel GRPR modulators, ensuring data comparability with decades of published oncology research [3].

Investigating GRPR-Mediated Signal Transduction Mechanisms

For functional studies of GRPR signaling, (Tyr4)-Bombesin is the appropriate agonist tool. As quantified in SCLC lines, it potently (≥1 nM) triggers calcium mobilization, a key second messenger pathway for cell proliferation and secretion [1]. Unlike antagonists, this agonist activity allows scientists to dissect downstream pathways like MAPK/ERK and PI3K/Akt activation. This makes (Tyr4)-Bombesin a necessary procurement for researchers aiming to elucidate the molecular mechanisms of bombesin/GRP-driven tumor growth, hormone release, or neurological function, where a pure receptor activator is required to initiate the signaling cascade [2].

Serving as a Gold Standard Control in Novel Radiopharmaceutical Development

During the preclinical development of novel GRPR-targeted imaging agents (e.g., for PET or SPECT) or therapeutic radioligands, (Tyr4)-Bombesin is procured as the indispensable reference control. Studies evaluating tracers like 177Lu-AMBA use [125I]-(Tyr4)-Bombesin as the comparator ligand in in vitro autoradiography to validate target specificity and relative sensitivity in human tumor tissues [1]. Furthermore, its well-characterized internalization kinetics—rapid but with relatively low intracellular retention (~10% at 4h)—serve as a baseline for evaluating the improved cellular retention of antagonist-based radiopharmaceuticals, providing a quantitative justification for the development of new chemical entities [2].

Quantitative Receptor Autoradiography for Tissue Microarray Analysis

(Tyr4)-Bombesin, in its radioiodinated form, is a robust tool for quantitative receptor autoradiography (QAR) on human tissue microarrays (TMAs). Its established binding profile, which clearly distinguishes GRPR-preferring sites (36–177 nM affinity) from NMBR (2,878 nM) [1], enables precise mapping of GRPR distribution in normal and malignant tissues. Procurement is essential for researchers performing large-scale correlative studies linking GRPR expression levels to tumor grade, stage, and patient outcomes in cancers like prostate and breast adenocarcinoma, where receptor density correlates with disease progression [2].

Application

Selection Property

Validation Focus

GRPR binding assay validation

Radiolabeling-ready peptide agonist for receptor quantification

Competitive displacement and receptor density assessment

GRPR signal transduction studies

Full agonist triggering calcium mobilization

MAPK/ERK and PI3K/Akt pathway dissection

Novel radiopharmaceutical benchmarking

Established reference standard for in vitro autoradiography

Cross-validation of GRPR targeting and sensitivity

Quantitative receptor autoradiography on tissue arrays

High GRPR vs NMBR discrimination

Correlative expression mapping in tumor biopsies

• [1] Scemama JL, Zahidi A, Fourmy D, et al. Interaction of [125I]-Tyr4-bombesin with specific receptors on normal human pancreatic membranes. Regul Pept. 1986;13(2):125-32. PMID: 3006155. View Source
• [2] Vangsted AJ, Andersen EV, Nedergaard L, Zeuthen J. Characterization, in some human breast cancer cell lines, of gastrin‐releasing peptide‐like receptors which are absent in normal breast epithelial cells. Int J Cancer. 1990;46(2):xxx. View Source
• [3] Markwalder R, Reubi JC. Gastrin-releasing peptide receptors in the human prostate: relation to neoplastic transformation. Cancer Res. 1999;59(5):1152-9. PMID: 10070977. View Source
• [4] Moody TW, Zia F, Venugopal R, et al. Bombesin-related peptides induce calcium mobilization in a subset of human small cell lung cancer cell lines. J Biol Chem. 1987;262(17):8125-30. PMID: 2824495. View Source
• [5] Waser B, Eltschinger V, Linder K, Nunn A, Reubi JC. Selective in vitro targeting of GRP and NMB receptors in human tumours with the new bombesin tracer 177Lu-AMBA. Eur J Nucl Med Mol Imaging. 2007;34(1):95-100. DOI: 10.1007/s00259-006-0229-9. View Source
• [6] Rogers BE, Rosenfeld ME, Khazaeli MB, et al. Localization of iodine-125-mIP-Des-Met14-bombesin (7-13)NH2 in ovarian carcinoma induced to express the gastrin releasing peptide receptor by adenoviral vector-mediated gene transfer. J Nucl Med. 1997;38(8):1221-9. PMID: 9255155. View Source